Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
Description
“Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate” is a chemical compound with the molecular formula C15H17NO2S . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H22NO2S/c1-10(2)12-5-7-13(8-6-12)14-9-21-16(18)15(14)17(19)20-11(3)4/h5-11,21H,18H2,1-4H3 . This indicates the molecular structure of the compound.
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 304.43 . Unfortunately, other specific physical and chemical properties were not found in the sources I retrieved.
Scientific Research Applications
Chemistry and Synthesis of Thiophene Derivatives
Thiophene derivatives, including compounds like Isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate, play a crucial role in medicinal chemistry due to their wide range of bioactivities. They exhibit antimicrobial, anticancer, antiparasitic, anti-inflammatory, and antihypertensive properties. Some thiophene derivatives are active ingredients in drugs such as Cefoxitin, Cephalothin, and Raltitrexed. The synthesis of thiophene derivatives has seen significant advancements, with novel synthetic approaches being developed alongside modifications and improvements to established methods such as the Gewald and Fiesselmann methods. These developments underscore the importance of thiophene compounds in drug discovery and organic material applications due to their versatile chemical properties (Xuan, 2020).
Role in Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are critical for degrading recalcitrant compounds in water, including pharmaceuticals like acetaminophen. This compound, as a thiophene derivative, could potentially influence AOP outcomes. Research has focused on the degradation pathways, by-products, and biotoxicity of pharmaceuticals under AOPs. These studies have highlighted the formation of various by-products and their environmental impact, emphasizing the need for efficient degradation methods that minimize harmful residues. The investigation into the degradation of acetaminophen and similar compounds underscores the importance of understanding the environmental fate of thiophene derivatives and their potential impacts on water quality and ecosystem health (Qutob et al., 2022).
Properties
IUPAC Name |
propan-2-yl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-9(2)18-15(17)13-12(8-19-14(13)16)11-6-4-10(3)5-7-11/h4-9H,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWJLRSGOEDNXTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=C2C(=O)OC(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10358004 |
Source
|
| Record name | isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10358004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
350997-25-0 |
Source
|
| Record name | 1-Methylethyl 2-amino-4-(4-methylphenyl)-3-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=350997-25-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | isopropyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10358004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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